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Compound of Interest

Compound Name: Bis(4-methylphenyl)methanamine
CAS No.: 55095-22-2
Cat. No.: B1224576
Get Quote
. J

Executive Summary & Compound Identity

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) is a lipophilic primary amine
characterized by two p-tolyl groups attached to a central methine carbon.[1][2] Often
encountered in the synthesis of chiral resolving agents and as a structural analog to the 4-
methylbenzhydrylamine (MBHA) linkers used in solid-phase peptide synthesis, its utility is
defined by its ability to switch phase affinity based on pH.[1][2]

Critical Disambiguation: Researchers often confuse this compound with Bis(4-
methylphenyl)amine (Di-p-tolylamine, CAS 620-93-9).[1][2]

e Target Compound: Primary amine (

).[1][2] Nucleophilic, forms stable salts, used as a chiral auxiliary scaffold.[1][2]

e Common Confusion: Secondary amine (

).[1][2] Lower basicity, different solubility profile.[1][2]
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Physicochemical "Personality"[1][2]

o |[UPAC Name: 1,1-Bis(4-methylphenyl)methanamine[1][2]

Molecular Formula:

[1][2]

Molecular Weight: 211.31 g/mol [1][2]

Predicted LogP: ~3.2 — 3.5 (Highly Lipophilic)[1][2]

pKa (Conjugate Acid): ~9.5 — 10.0 (Typical for benzhydryl amines)[1][2]

Solubility Profile & Solvent Compatibility

As a Senior Application Scientist, | advise treating this compound not as a static solid, but as a
dynamic species whose solubility is dictated by the Protonation State Switch.

The "Amine Switch" Mechanism[1][2]

e Free Base Form: Highly soluble in non-polar and chlorinated organic solvents.[1][2]
Practically insoluble in neutral water.[1][2]

e Salt Form (HCI/TFA): Highly soluble in polar protic solvents (MeOH, Water) and dipolar
aprotic solvents (DMSO).[1][2] Insoluble in non-polar ethers and alkanes.[1][2]

Empirical Solubility Matrix (Free Base)

The following data represents the empirical behavior of the free base at 25°C.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1224576/docs?utm_src=pdf-body#technical-profile-solubility-handling-of-bis-4-methylphenyl-methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/5246100
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_4-methylphenyl_methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Solvent Class

Representative
Solvent

Solubility Rating

Operational Notes

Chlorinated

Dichloromethane
(DCM)

Excellent (>100
mg/mL)

Preferred solvent for
extraction and

reactions.[1][2]

Chlorinated

Chloroform (

)

Excellent

Good for NMR; watch

for acid traces in old

forming salts.[1][2]

Esters

Ethyl Acetate (EtOAC)

Good (50-100 mg/mL)

Ideal for crystallization
when mixed with
Hexanes.[1][2]

Alcohols

Methanol / Ethanol

High

Soluble, but
nucleophilic.[1][2]
Avoid if using
electrophilic reagents.

[1](2]

Ethers

THF / Diethyl Ether

Moderate to High

Solubility decreases
significantly at low

temperatures (

)-[11[2]

Alkanes

Hexanes / Heptane

Low / Partial

Used as an anti-
solvent to crash out
the product.[1][2]

Aprotic Polar

DMSO / DMF

High

Difficult to remove;
use only if reaction

temperature requires

[1]2]

Aqueous

Water (pH 7)

Insoluble

Forms an oily
emulsion or

precipitate.[1][2]
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Dissolves instantly as

Aqueous 1M HCI Soluble the hydrochloride salt.

[1](2]

Operational Protocols: Validating Solubility & Purity

Relying on literature values for benzhydryl derivatives is risky due to potential carbamate

formation (reaction with atmospheric

).

[1][2] The following protocols are self-validating systems to ensure accurate data generation.

Protocol A: Gravimetric Solubility Determination (The
"Saturation Loop")

Use this protocol to determine exact solubility limits for process scale-up.[1][2]

Preparation: Weigh 100 mg of Bis(4-methylphenyl)methanamine into a 4 mL scintillation
vial.

Addition: Add the target solvent in 100
increments, vortexing for 30 seconds between additions.
Observation:
o If dissolution is complete
, solubility is High (>200 mg/mL).[1][2]

o If solid persists after 2 mL, proceed to Saturation Step.[1][2]

Saturation: Add solvent until total volume is 5 mL. Sonicate for 10 mins at 25°C. If
undissolved solid remains, filter the supernatant through a 0.45

PTFE syringe filter into a pre-weighed vial.

Evaporation: Evaporate solvent under nitrogen stream (or vacuum).[1][2] Weigh the residue.

[1][]
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e Calculation:

Protocol B: The "Acid-Base Swing" Purification

This workflow exploits the solubility switch to purify the compound from non-basic impurities
(like the corresponding ketone precursor).[1][2]

Principle: The free base is lipophilic (DCM soluble), while the salt is hydrophilic (Water soluble).
[11[2]

Workflow Diagram (DOT)
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Caption: Figure 1. Acid-Base "Swing" Purification Strategy. This protocol leverages the pH-
dependent solubility switch to isolate the target amine from non-basic organic impurities.[1][2]

Synthesis & Application Context

Understanding how this molecule is made informs its solubility handling.[1][2][3]

Synthesis Considerations
The compound is typically synthesized via the Leuckart Reaction or Reductive Amination of

4,4'-dimethylbenzophenone [1].[1][2]

e Implication: The crude reaction mixture often contains the starting ketone (insoluble in acid)
and the formyl-intermediate (if Leuckart is used).[1][2]

o Solubility Tip: If the product is not dissolving in 1M HCI during workup, it may still be the N-
formyl derivative.[1][2] Hydrolysis (reflux in HCI) is required to liberate the soluble free amine.

[1][]

Chiral Resolution

Bis(4-methylphenyl)methanamine is structurally rigid, making it a candidate for chiral
resolution agents when derivatized.[1][2]

o Crystallization Solvent: When forming diastereomeric salts (e.g., with Tartaric acid),
Ethanol/Water (9:1) or Isopropanol are the standard solvent systems.[1][2] The methyl
groups on the phenyl rings increase lipophilicity compared to unsubstituted
benzhydrylamine, often requiring a higher ratio of alcohol to water for solubility [2].[1][2]

Critical Safety & Stability Note

Carbamate Formation: Like many primary benzylic amines, Bis(4-
methylphenyl)methanamine reacts with atmospheric

to form a carbamate salt (white crust).[1][2]

e Symptom: Sample appears insoluble in DCM (cloudy).
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e Fix: Shake the DCM solution with a small amount of 1M NaOH. The base breaks the
carbamate, regenerating the DCM-soluble free amine.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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